N'-{3-[(3,4-dichlorobenzyl)oxy]benzylidene}-5-propyl-3-thiophenecarbohydrazide

• IUPAC Name: N-[(E)-[3-[(3,4-dichlorophenyl)methoxy]phenyl]methylideneamino]-5-propylthiophene-3-carboxamide
• InChI: InChI=1S/C22H20Cl2N2O2S/c1-2-4-19-11-17(14-29-19)22(27)26-25-12-15-5-3-6-18(9-15)28-13-16-7-8-20(23)21(24)10-16/h3,5-12,14H,2,4,13H2,1H3,(H,26,27)/b25-12+
• InChI Key: NWPROXJOYDDNLQ-BRJLIKDPSA-N
• Canonical SMILES: CCCC1=CC(=CS1)C(=O)NN=CC2=CC(=CC=C2)OCC3=CC(=C(C=C3)Cl)Cl
• Isomeric SMILES: CCCC1=CC(=CS1)C(=O)N/N=C/C2=CC(=CC=C2)OCC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C22H20Cl2N2O2S
• Molecular Weight: 447.4 g/mol

Description

N'-{3-[(3,4-dichlorobenzyl)oxy]benzylidene}-5-propyl-3-thiophenecarbohydrazide is a chemical compound that has been extensively researched due to its potential applications in various fields of science. This compound is commonly referred to as DCTP and is known for its anti-cancer and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of DCTP involves the inhibition of various signaling pathways that are involved in cancer cell proliferation and inflammation. DCTP inhibits the activation of NF-κB, a transcription factor that regulates the expression of various genes involved in inflammation and cancer cell survival. DCTP also inhibits the activation of STAT3, a transcription factor that is involved in the regulation of cell proliferation and survival.
Biochemical and physiological effects:
DCTP has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. DCTP also inhibits the activity of various enzymes such as COX-2 and iNOS that are involved in the production of pro-inflammatory molecules. In addition, DCTP has been found to induce apoptosis in cancer cells by activating caspases and inhibiting anti-apoptotic proteins.

Advantages and Limitations for Lab Experiments

DCTP has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. DCTP also has a high solubility in various solvents, which makes it easy to use in various assays. However, one limitation of DCTP is that it has a low bioavailability, which limits its potential applications in vivo.

Future Directions

There are several future directions for the research on DCTP. One potential direction is to develop new analogs of DCTP that have improved bioavailability and potency. Another direction is to study the potential applications of DCTP in other fields such as neurodegenerative diseases and autoimmune disorders. Additionally, further studies are needed to understand the exact mechanism of action of DCTP and its potential side effects.
Conclusion:
In conclusion, DCTP is a promising compound that has potential applications in various fields of science. Its anti-cancer and anti-inflammatory properties make it an attractive candidate for further research. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of DCTP have been discussed in this paper. Further research on DCTP is needed to fully understand its potential applications and limitations.

Scientific Research Applications

DCTP has been extensively studied for its potential applications in cancer treatment and inflammation reduction. It has been found to inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. DCTP has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.